Cas no 1219804-82-6 ((±)-Fluoxetine-d5 Oxalate (phenyl-d5))

• Product Name: (±)-Fluoxetine-d5 Oxalate (phenyl-d5)
• CAS No: 1219804-82-6
• MF: C₁₉H₂₀F₃NO₅
• MW: 404.39182472229
• CID: 1066368
• Update Time: 2025-06-09

(±)-Fluoxetine-d5 Oxalate (phenyl-d5) Chemical and Physical Properties

Names and Identifiers

• (±)-Fluoxetine-d5 Oxalate (phenyl-d5)
• (±)-Fluoxetine-d5 Oxalate
• Fluoxetine D5 OxalateQ: What is Fluoxetine D5 Oxalate Q: What is the CAS Number of Fluoxetine D5 Oxalate Q: What is the storage condition of Fluoxetine D5 Oxalate Q: What are the applications of Fluoxetine D5 Oxalate

• Inchi： 1S/C17H18F3NO.C2H2O4/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20;3-1(4)2(5)6/h2-10,16,21H,11-12H2,1H3;(H,3,4)(H,5,6)/i3D,5D,7D,9D,16D;
• InChI Key： CKOSCBUBUNGPOY-FHMDHJDPSA-N
• SMILES： FC(C1=CC=C(OC([2H])(CCNC)C2=CC=CC([2H])=C2[2H])C([2H])=C1[2H])(F)F.C(O)(=O)C(O)=O

Additional information on (±)-Fluoxetine-d5 Oxalate (phenyl-d5)

Introduction to (±)-Fluoxetine-d5 Oxalate (Phenyl-d5)

The compound with CAS No. 1219804-82-6, known as (±)-Fluoxetine-d5 Oxalate (Phenyl-d5), is a significant entity in the field of pharmaceutical chemistry and drug development. This compound is a deuterated derivative of fluoxetine, a widely recognized selective serotonin reuptake inhibitor (SSRI) used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The introduction of deuterium in the phenyl ring of fluoxetine creates a unique isotopic variant, which has garnered attention for its potential applications in pharmacokinetic studies, drug metabolism research, and as a tool for improving drug stability and efficacy.

Fluoxetine itself is a well-established medication with a long history of clinical use. Its chemical structure consists of a bicyclic framework with a phenyl group attached to an amine functional group. The deuterium substitution in the phenyl ring of fluoxetine-d5 oxalate introduces subtle changes in the molecule's physical and chemical properties. These modifications can influence the compound's pharmacokinetics, stability, and interaction with biological systems. Recent studies have explored the impact of deuterium substitution on drug metabolism, particularly in relation to oxidative pathways that may lead to drug-induced toxicity or reduced efficacy.

The synthesis of (±)-Fluoxetine-d5 Oxalate (Phenyl-d5) involves advanced chemical methodologies to achieve precise isotopic labeling. Researchers have employed various strategies, including catalytic hydrogenation with deuterated solvents and the use of isotopic exchange reactions under controlled conditions. These methods ensure high purity and consistency in the final product, which is critical for its application in preclinical and clinical studies.

One of the most promising applications of fluoxetine-d5 oxalate lies in its use as an internal standard in mass spectrometry-based assays. The presence of deuterium allows for improved sensitivity and specificity in detecting trace amounts of fluoxetine and its metabolites in biological samples. This has significant implications for therapeutic drug monitoring and pharmacokinetic profiling, enabling researchers to better understand how fluoxetine behaves in different patient populations.

Recent advancements in computational chemistry have also shed light on the structural properties of (±)-Fluoxetine-d5 Oxalate (Phenyl-d5). Molecular modeling studies have revealed that the substitution of hydrogen with deuterium in the phenyl ring slightly alters the molecule's electronic distribution and conformational flexibility. These insights are valuable for predicting how the compound may interact with biological targets and enzymes involved in drug metabolism.

In terms of therapeutic potential, there is growing interest in exploring whether fluoxetine-d5 oxalate could serve as a safer or more effective alternative to conventional fluoxetine. Preclinical studies suggest that deuterium substitution may reduce the likelihood of certain adverse effects associated with fluoxetine therapy, such as serotonin syndrome or hepatotoxicity. However, further research is needed to confirm these findings and establish the clinical relevance of this isotopic variant.

The development of (±)-Fluoxetine-d5 Oxalate (Phenyl-d5) also highlights broader trends in medicinal chemistry toward leveraging isotopic labeling for drug optimization. By modifying specific atoms within a molecule, researchers can gain insights into drug behavior at a molecular level while maintaining the core therapeutic properties of the original compound.

In conclusion, (±)-Fluoxetine-d5 Oxalate (Phenyl-d5) represents an exciting advancement in pharmaceutical science with diverse applications across research and clinical settings. As ongoing studies continue to uncover its potential benefits, this compound is poised to play an increasingly important role in advancing our understanding of drug action and improving patient outcomes.